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Abstract

Amorphous solid dispersions (ASDs) represent a leading formulation strategy for improving the
oral bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs). The
selection of a suitable carrier is paramount to the physical stability and performance of the final
dosage form. Isomalt, a non-hygroscopic, non-cariogenic sugar alcohol, has emerged as a
highly versatile and effective excipient for creating stable amorphous solids.[1][2] This guide
provides an in-depth exploration of the scientific principles and practical techniques for
developing stable Isomalt-based amorphous solids, intended for researchers, scientists, and
formulation experts in the pharmaceutical industry.

Introduction: The Rationale for Isomalt in
Amorphous Solid Dispersions

The therapeutic efficacy of many new chemical entities is hampered by poor aqueous solubility.
Converting a crystalline API to its amorphous form can significantly enhance solubility and
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dissolution rates by circumventing the need to overcome the crystal lattice energy during
dissolution.[3][4][5] However, the amorphous state is thermodynamically unstable and prone to
recrystallization, which negates any solubility advantage.[5][6]

The primary strategy to mitigate this instability is to disperse the API at a molecular level within
a carrier matrix, forming an ASD.[7][8] The carrier, or stabilizer, serves to kinetically trap the API
in its amorphous state.

Why Isomalt?

Isomalt is an equimolecular mixture of two stereoisomers: 1-O-a-D-glucopyranosyl-D-mannitol
(GPM) and 6-0O-a-D-glucopyranosyl-D-sorbitol (1,6-GPS).[9] This inherent structural
heterogeneity frustrates crystallization, making Isomalt an excellent glass-former itself.[10][11]
Its key advantages as an ASD catrrier include:

o Favorable Glass Transition Temperature (Tg): Amorphous Isomalt exhibits a glass transition
temperature (Tg) of approximately 60°C.[12][13] This high Tg ensures that at typical storage
conditions, the matrix remains in a glassy state with extremely low molecular mobility, thus
preventing API crystallization.[5]

e Low Hygroscopicity: Unlike many other polyols, Isomalt is non-hygroscopic.[2] This is a
critical attribute, as water acts as a potent plasticizer, which can depress the Tg of the ASD,
increase molecular mobility, and induce recrystallization.[14][15]

o Chemical Inertness: As a non-reducing sugar alcohol, Isomalt does not participate in Maillard
reactions with APIs containing primary or secondary amine groups, enhancing the chemical
stability of the formulation.

o Excellent Physicochemical Properties: Isomalt possesses good compressibility, a pleasant
taste profile, and is highly water-soluble, making it suitable for various oral solid dosage
forms, including orally disintegrating tablets (ODTSs).[2][9][16]
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Property Value | Characteristic Significance for ASDs

Heterogeneity inhibits
Chemical Name Mixture of GPM and 1,6-GPS recrystallization of the carrier

itself.

Provides high kinetic stability
Glass Transition (TQ) ~60 °C[12][13] at ambient storage

temperatures.

Minimizes water-induced
Hygroscopicity Low[2] plasticization and subsequent

API crystallization.

Prevents Maillard reaction with

Chemical Reactivity Non-reducing sugar alcohol ] o
amine-containing APIs.
. Facilitates rapid dissolution of
Solubility Water-soluble ]
the final dosage form.
Suitable for thermal processing
Melting Point ~142-150°C[13][17] methods like Hot-Melt

Extrusion.

The Mechanism of Stabilization: A Kinetic
Perspective

The stability of an Isomalt-based ASD is primarily a function of kinetic stabilization. By
dispersing the API within the Isomalt matrix, we create a system where the high viscosity of the
glassy carrier physically restricts the translational and rotational movement of API molecules.
This inhibition of molecular mobility prevents the two critical steps of crystallization: nucleation
and crystal growth. The system's stability is therefore intrinsically linked to its glass transition
temperature (Tg). Storing the ASD at a temperature significantly below its Tg is essential for
ensuring long-term physical stability.[5][6][18]
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API molecules (red diamonds) are molecularly dispersed and immobilized within the glassy Isomalt matrix (blue circles)

Increased molecular mobility allows API molecules to aggregate, forming crystal nuclei and leading to recrystallization.
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Figure 1: Mechanism of Kinetic Stabilization in Isomalt ASDs.

Manufacturing Techniques and Protocols

The choice of manufacturing technique depends on the physicochemical properties of the API,
such as its thermal stability and solvent solubility.

Spray Drying

Spray drying is a continuous process that rapidly transforms a liquid feed into a dry powder.
The extremely fast solvent evaporation (on a millisecond timescale) prevents APl and carrier
molecules from organizing into a crystalline lattice, effectively "trapping” them in an amorphous
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state. This method is particularly suitable for thermally sensitive APIs due to the short exposure
time to high temperatures.

Causality Behind Protocol Choices:

 Inlet Temperature: Must be high enough for efficient solvent evaporation but below the
degradation temperature of the API. For Isomalt, processing can be challenging due to its
low Tg and tendency to become sticky.[19] Lower inlet temperatures (e.g., 60-100°C) often
yield the best results.[19][20]

o Atomization Rate/Pressure: Creates fine droplets, maximizing the surface area for
evaporation. This ensures rapid drying, which is critical for preventing crystallization.

o Feed Rate: Must be balanced with the drying capacity of the system. A low feed rate is often
necessary for Isomalt to prevent the product from becoming sticky and causing blockages in
the equipment.

Protocol: Preparation of an Isomalt-Based ASD via Spray Drying
e Solution Preparation:

o Completely dissolve the APl and Isomalt in a suitable solvent system (e.g., ethanol/water,
methanol) to achieve the target drug loading (typically 10-40% w/w).

o Ensure a clear solution is formed. Gentle heating or sonication may be applied if
necessary. The final concentration of solids should be optimized, often in the range of 10-
15% (w/v).

e Spray Dryer Setup & Parameter Optimization:

[e]

Equipment: Laboratory-scale spray dryer (e.g., Biichi B-290).

o

Inlet Temperature: Start with a conservative temperature, e.g., 80°C. Best results for
Isomalt are often achieved with low-temperature and low-humidity drying processes.[19]

o

Aspirator Rate: Set to 100% to maximize drying air flow.

[¢]

Atomizing Gas Flow: Set to a high rate (e.g., 700-800 L/h) to ensure fine droplet formation.
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o Feed Pump Rate: Begin with a low rate (e.g., 1.4-2.0 mL/min) to avoid overloading the
system and causing stickiness.

o Execution:

o Prime the system by spraying the pure solvent for 5-10 minutes to reach thermal

equilibrium.
o Switch the feed to the API/Isomalt solution.

o Continuously monitor the outlet temperature and inspect the cyclone and collection vessel
for signs of product stickiness. An outlet temperature of 42-43°C has been shown to be
effective.[19]

e Product Collection & Secondary Drying:
o Carefully collect the powdered product from the collection vessel.

o To remove residual solvent, transfer the powder to a vacuum oven and dry at a
temperature safely below the ASD's Tg (e.g., 40°C) for 24-48 hours.

e Storage:

o Store the final ASD powder in a tightly sealed container with a desiccant at controlled

room temperature, protected from light and moisture.

Hot-Melt Extrusion (HME)

HME is a solvent-free process where a blend of APl and carrier is heated and mixed under high
shear, forcing it through a die. The API dissolves in the molten carrier, and the rapid cooling of
the extrudate upon exiting the die quenches the system into a solid amorphous dispersion.[21]
This technique is ideal for APIs with sufficient thermal stability.

Causality Behind Protocol Choices:

e Processing Temperature: Must be above the melting point of Isomalt (~145-150°C) and the
Tg of the mixture to ensure the API fully dissolves in the molten carrier.[15][22] However, it
must be below the API's degradation temperature.
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o Screw Speed & Design: High screw speeds and the inclusion of mixing/kneading elements
ensure distributive and dispersive mixing, leading to a homogeneous molecular dispersion.

o Feed Rate: Controls the residence time in the extruder, which must be sufficient for complete
melting and mixing but short enough to minimize thermal degradation.

Protocol: Preparation of an Isomalt-Based ASD via HME

e Pre-blending:

o Accurately weigh and physically mix the API and Isomalt powder (e.g., in a V-blender or by
manual tumbling in a bag) for 10-15 minutes to ensure a homogenous feed.

o Extruder Setup:

o Equipment: Co-rotating twin-screw extruder (e.g., 11 mm or 16 mm).

o Temperature Profile: Set a temperature profile that gradually increases along the barrel
zones to just above the melting point of Isomalt. A typical profile might be: Zone 1 (Feed):
60°C; Zone 2: 120°C; Zone 3: 150°C; Die: 155°C.

o Screw Speed: Start with a moderate screw speed (e.g., 100-150 RPM).

o Execution:

o Calibrate the powder feeder to deliver the pre-blend at a consistent rate (e.g., 0.5-1.0 kg/h
for a lab-scale extruder).

o Start the extruder and allow the system to reach a steady state, monitoring the motor
torque and die pressure. A clear, transparent extrudate indicates good amorphization.

o Downstream Processing:

o Cool the extrudate rapidly on a conveyor belt with air or chilled rollers.

o Mill the resulting extrudate strands into a fine powder using a suitable mill (e.g., a hammer
or knife mill). Sieve to obtain the desired particle size distribution.

© 2026 BenchChem. All rights reserved. 7/18 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039352?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Storage:
o Store the milled extrudate in a tightly sealed container with a desiccant.

Lyophilization (Freeze-Drying)

Lyophilization involves freezing a solution of the API and carrier, followed by the removal of the
solvent (water) via sublimation under vacuum. This process avoids high temperatures and is
the gold standard for highly sensitive biomolecules and some small molecules. Isomalt has
been demonstrated to be a suitable excipient for freeze-dried formulations, successfully
transforming into a stable amorphous form.[10][23][24][25]

Protocol: Preparation of an Isomalt-Based ASD via Lyophilization
e Solution Preparation:

o Dissolve the API and Isomalt in high-purity water (Water for Injection). A 1:1 ratio of
Isomalt's diastereomers has shown the best physical stability.[10][25]

o Sterile filter the solution (0.22 um filter) into lyophilization vials.
e Freezing:

o Place the vials on the lyophilizer shelf and cool them at a controlled rate (e.g., 1°C/min) to
a temperature well below the eutectic freezing point of the solution (e.g., -40°C to -50°C).
Hold for at least 2-3 hours to ensure complete solidification.

e Primary Drying (Sublimation):
o Apply a deep vacuum (e.g., 100-200 mTorr).

o Slowly raise the shelf temperature to just below the collapse temperature of the frozen
matrix (e.g., -10°C to 0°C). This phase removes the bulk of the frozen water and can take
24-72 hours.

e Secondary Drying (Desorption):
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o After all ice has sublimed, increase the shelf temperature further (e.g., 25-30°C) while
maintaining the vacuum to remove residual, bound water molecules. This step is crucial
for maximizing the Tg and long-term stability.

o Stoppering and Storage:

o Backfill the chamber with an inert gas (e.g., nitrogen) and stopper the vials under vacuum
before removing them from the lyophilizer. Store at controlled room temperature.

Characterization and Stability Assessment

Verifying the amorphous nature and assessing the physical stability of the ASD is a critical,
non-negotiable step.[26]
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Figure 2: Workflow for Development and Validation of Isomalt ASDs.
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Technique

Purpose

Expected Result for a
Stable ASD

Powder X-Ray Diffraction
(XRPD)

To determine the physical form
(crystalline or amorphous).[14]
[23]

Absence of sharp Bragg
peaks; presence of a broad,

diffuse "halo" pattern.

Differential Scanning
Calorimetry (DSC)

To measure the glass transition
temperature (Tg) and detect
melting or crystallization
events.[14][15]

A single, distinct Tg. Absence
of a melting endotherm
(indicates no initial crystallinity)
or a crystallization exotherm

upon heating.

Thermogravimetric Analysis
(TGA)

To quantify residual solvent or

water content.[14]

Minimal weight loss (<1-2%)
below the degradation

temperature.

Fourier-Transform Infrared

(FTIR) Spectroscopy

To probe for intermolecular
interactions (e.g., hydrogen
bonding) between the API and
Isomalt.[23]

Shifts in characteristic peaks
(e.g., carbonyl, hydroxyl)
compared to physical mixtures,
suggesting molecular-level

interaction.

Stability Testing

To assess physical stability
under accelerated conditions
(e.g., 40°C/75% RH).[26][27]

The ASD should remain
amorphous (verified by XRPD)
and show no significant
change in its Tg (verified by
DSC) over the study period
(e.g., 1-6 months).

Protocol: Accelerated Stability Study

o Package the ASD powder in both open and closed vials to assess stability with and without

moisture protection.

» Place the samples in a calibrated stability chamber set to 40°C and 75% relative humidity

(RH).
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o Withdraw samples at predetermined time points (e.g., 2 weeks, 1 month, 3 months, 6
months).

e At each time point, analyze the samples using XRPD and DSC as the primary techniques.

e Success Criterion: The sample remains fully amorphous (no peaks in XRPD) and the Tg has
not shifted downward significantly.

 Failure Criterion: Appearance of crystalline peaks in the XRPD pattern indicates physical
instability.[26]

Conclusion and Future Perspectives

Isomalt is a robust and highly effective excipient for the development of stable amorphous solid
dispersions. Its uniqgue combination of a high glass transition temperature, low hygroscopicity,
and chemical inertness provides a strong foundation for kinetically stabilizing poorly soluble
APIs. By carefully selecting the manufacturing process—nbe it spray drying, hot-melt extrusion,
or lyophilization—and rigorously characterizing the resulting product, formulators can
successfully leverage Isomalt to overcome bioavailability challenges. The protocols and
principles outlined in this guide provide a comprehensive framework for the rational design and
validation of Isomalt-based ASDs, paving the way for the successful development of new and
improved medicines.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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